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N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2'-Deoxyguanosine N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2'-Deoxyguanosine
Brand Name: Vulcanchem
CAS No.: 142038-30-0
VCID: VC21105267
InChI: InChI=1S/C21H22N10O4/c1-8-5-23-14-9(3-10-15(16(14)25-8)27-20(22)30(10)2)26-21-28-18-17(19(34)29-21)24-7-31(18)13-4-11(33)12(6-32)35-13/h3,5,7,11-13,32-33H,4,6H2,1-2H3,(H2,22,27)(H2,26,28,29,34)/t11-,12+,13+/m0/s1
SMILES: CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC5=C(C(=O)N4)N=CN5C6CC(C(O6)CO)O
Molecular Formula: C21H22N10O4
Molecular Weight: 478.5 g/mol

N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2'-Deoxyguanosine

CAS No.: 142038-30-0

Cat. No.: VC21105267

Molecular Formula: C21H22N10O4

Molecular Weight: 478.5 g/mol

* For research use only. Not for human or veterinary use.

N-(2-Amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl) 2'-Deoxyguanosine - 142038-30-0

Specification

CAS No. 142038-30-0
Molecular Formula C21H22N10O4
Molecular Weight 478.5 g/mol
IUPAC Name 2-[(2-amino-3,8-dimethylimidazo[4,5-f]quinoxalin-5-yl)amino]-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one
Standard InChI InChI=1S/C21H22N10O4/c1-8-5-23-14-9(3-10-15(16(14)25-8)27-20(22)30(10)2)26-21-28-18-17(19(34)29-21)24-7-31(18)13-4-11(33)12(6-32)35-13/h3,5,7,11-13,32-33H,4,6H2,1-2H3,(H2,22,27)(H2,26,28,29,34)/t11-,12+,13+/m0/s1
Standard InChI Key OYDMPQZHCQFIDK-YNEHKIRRSA-N
Isomeric SMILES CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)[C@H]6C[C@@H]([C@H](O6)CO)O
SMILES CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC5=C(C(=O)N4)N=CN5C6CC(C(O6)CO)O
Canonical SMILES CC1=CN=C2C(=CC3=C(C2=N1)N=C(N3C)N)NC4=NC(=O)C5=C(N4)N(C=N5)C6CC(C(O6)CO)O

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